BE“GHE Foundational & Exploratory

Check Availability & Pricing

2-isopropenylpyridine CAS number and safety
data sheet

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Isopropenylpyridine

Cat. No.: B1346815

An In-depth Technical Guide to 2-
Isopropenylpyridine

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Isopropenylpyridine, with the CAS Number 6515-13-5, is a pyridine derivative with potential
applications in polymer chemistry and as a building block in the synthesis of more complex
molecules.[1] Its structure, featuring a vinyl group attached to the pyridine ring, makes it a
candidate for polymerization and various organic transformations. This guide provides a
comprehensive overview of its chemical properties, safety information, synthesis, and
polymerization, tailored for professionals in research and drug development.

Chemical and Physical Properties

The fundamental properties of 2-isopropenylpyridine are summarized below. This data is
essential for its handling, storage, and application in experimental settings.
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Property Value Source
CAS Number 6515-13-5 [1]
Molecular Formula CsHoN [1]
Molecular Weight 119.16 g/mol [1]
IUPAC Name 2-(prop-1-en-2-yl)pyridine

Appearance Not explicitly found

Boiling Point Not explicitly found

Melting Point Not explicitly found

Density Not explicitly found

Safety Data Sheet

A comprehensive understanding of the hazards associated with 2-isopropenylpyridine is
crucial for safe laboratory practice. The following table summarizes the GHS hazard
information.[1]

Hazard Class Hazard Statement
Flammable liquids H226: Flammable liquid and vapor
Acute toxicity, oral H302: Harmful if swallowed

. o H314: Causes severe skin burns and eye
Skin corrosion/irritation

damage
Sensitization, skin H317: May cause an allergic skin reaction
Specific target organ toxicity, single exposure H335: May cause respiratory irritation

Precautionary Statements: Standard precautionary measures for handling flammable,
corrosive, and toxic chemicals should be followed. This includes working in a well-ventilated
fume hood, wearing appropriate personal protective equipment (gloves, safety glasses, lab
coat), and avoiding ignition sources.
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Experimental Protocols

Detailed methodologies for the synthesis and polymerization of 2-isopropenylpyridine are
provided below. These protocols are based on established chemical principles and may require
optimization for specific laboratory conditions.

Synthesis of 2-Isopropenylpyridine via Wittig Reaction

A common and effective method for the synthesis of alkenes from ketones is the Wittig
reaction.[2][3] In this case, 2-isopropenylpyridine can be synthesized from 2-acetylpyridine
and a phosphorus ylide.

Reaction Scheme:
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Butane

Strong Base (e.g., n-BuLi) Lithium bromide

2-Acetylpyridine + Phosphorus Ylide -
2-Isopropenylpyridine

Reaction Intermediate

+ Strong Base Triphenylphosphine oxide

Methyltriphenylphosphonium bromide Phosphorus Ylide
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Reaction Setup
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2-isopropenylpyridine CAS number and safety data
sheet]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1346815#2-isopropenylpyridine-cas-number-and-
safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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